Cas no 2137565-33-2 (5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-)
5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-
-
- Inchi: 1S/C11H10BrClN2S/c12-10-6-15-16-11(10)7-14-5-8-1-3-9(13)4-2-8/h1-4,6,14H,5,7H2
- InChI Key: NFDDLYPCKVWPRA-UHFFFAOYSA-N
- SMILES: S1C(CNCC2=CC=C(Cl)C=C2)=C(Br)C=N1
5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694511-0.05g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-694511-0.1g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-694511-0.25g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-694511-0.5g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-694511-1.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-694511-2.5g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-694511-5.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-694511-10.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(4-chlorophenyl)methyl]amine |
2137565-33-2 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-
5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-: A Comprehensive Overview of Its Properties and Applications
5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- (CAS No. 2137565-33-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique isothiazole core and functionalized with bromo and chlorobenzyl groups, exhibits a range of intriguing chemical and biological properties. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and advanced material synthesis.
The molecular structure of 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- features a heterocyclic isothiazole ring, which is known for its electron-rich nature and ability to participate in diverse chemical reactions. The presence of the 4-bromo substituent enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, while the N-[(4-chlorophenyl)methyl] moiety contributes to its lipophilicity and potential bioactivity. These structural attributes have positioned this compound as a promising candidate for further investigation in pharmaceutical research.
In recent years, the demand for novel isothiazole derivatives has surged, driven by their applications in developing new therapeutic agents. 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- has shown potential as a building block for kinase inhibitors and antimicrobial agents, addressing critical challenges in drug-resistant infections and chronic diseases. Its mechanism of action, often linked to the modulation of enzymatic pathways, aligns with current trends in precision medicine and targeted therapy.
The synthesis of 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- typically involves multi-step organic reactions, including bromination and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to improve yield and purity, reflecting the growing emphasis on sustainable and efficient chemical production. Researchers are also exploring greener solvents and catalysts to minimize environmental impact, a key concern in modern chemical manufacturing.
Beyond pharmaceuticals, 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- has found applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing groups make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices, contributing to advancements in renewable energy technologies. This dual utility in life sciences and materials engineering underscores its versatility and broad appeal.
Market trends indicate a rising interest in custom synthetic intermediates like 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-, particularly from contract research organizations (CROs) and academic institutions. The compound's CAS No. 2137565-33-2 is frequently cited in patent applications and scientific publications, highlighting its relevance in cutting-edge research. As the pharmaceutical and electronics industries continue to evolve, the demand for high-purity, specialized compounds is expected to grow, further driving innovation in this space.
For researchers seeking reliable sources of 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-, quality control and scalability are paramount. Reputable suppliers offer detailed technical data sheets, including NMR and HPLC analysis, to ensure consistency and reproducibility in experimental outcomes. Additionally, regulatory compliance and safety data are critical considerations, particularly for laboratories operating under stringent guidelines.
In summary, 5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]- (CAS No. 2137565-33-2) represents a compelling example of how tailored chemical structures can address diverse scientific and industrial needs. Its applications in drug discovery, material science, and beyond make it a valuable asset for researchers and developers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future innovations.
2137565-33-2 (5-Isothiazolemethanamine, 4-bromo-N-[(4-chlorophenyl)methyl]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)